N-benzyl-2-[({2-[(2-fluorobenzyl)oxy]-1-naphthyl}methylene)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide

• Molecular Formula: C34H29FN2O2S
• Molecular Weight: 548.7 g/mol
• IUPAC Name: N-benzyl-2-[(Z)-[2-[(2-fluorophenyl)methoxy]naphthalen-1-yl]methylideneamino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide
• InChI: InChI=1S/C34H29FN2O2S/c35-29-16-8-5-13-25(29)22-39-30-19-18-24-12-4-6-14-26(24)28(30)21-37-34-32(27-15-7-9-17-31(27)40-34)33(38)36-20-23-10-2-1-3-11-23/h1-6,8,10-14,16,18-19,21H,7,9,15,17,20,22H2,(H,36,38)/b37-21-
• InChI Key: VNRQJUCSLLKXAE-DBSPGSINSA-N
• Isomeric SMILES: C1CCC2=C(C1)C(=C(S2)/N=C\C3=C(C=CC4=CC=CC=C43)OCC5=CC=CC=C5F)C(=O)NCC6=CC=CC=C6
• SMILES: C1CCC2=C(C1)C(=C(S2)N=CC3=C(C=CC4=CC=CC=C43)OCC5=CC=CC=C5F)C(=O)NCC6=CC=CC=C6

Description

N-benzyl-2-[({2-[(2-fluorobenzyl)oxy]-1-naphthyl}methylene)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide, also known as BNTX, is a synthetic compound that has been developed as a selective antagonist of the δ-opioid receptor. BNTX has been extensively studied for its potential use in scientific research, particularly in the field of neuroscience.

Mechanism of Action

N-benzyl-2-[({2-[(2-fluorobenzyl)oxy]-1-naphthyl}methylene)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide acts as a competitive antagonist of the δ-opioid receptor, binding to the receptor and preventing the activation of downstream signaling pathways. This results in a decrease in the activity of neurons that are involved in pain processing, mood regulation, and addiction.
Biochemical and Physiological Effects:
N-benzyl-2-[({2-[(2-fluorobenzyl)oxy]-1-naphthyl}methylene)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide has been found to have a number of biochemical and physiological effects. It has been shown to decrease the release of neurotransmitters such as dopamine and serotonin, which are involved in the regulation of mood and addiction. N-benzyl-2-[({2-[(2-fluorobenzyl)oxy]-1-naphthyl}methylene)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide has also been found to decrease the activity of neurons in the spinal cord and brainstem that are involved in pain processing. Additionally, N-benzyl-2-[({2-[(2-fluorobenzyl)oxy]-1-naphthyl}methylene)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide has been found to have anti-inflammatory effects, which may be useful in the treatment of chronic pain.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-benzyl-2-[({2-[(2-fluorobenzyl)oxy]-1-naphthyl}methylene)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide in lab experiments is its high selectivity for the δ-opioid receptor. This allows researchers to study the specific effects of this receptor without the interference of other opioid receptors. However, N-benzyl-2-[({2-[(2-fluorobenzyl)oxy]-1-naphthyl}methylene)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide is a complex compound that requires expertise in organic chemistry to synthesize, and it may not be readily available to all researchers. Additionally, the effects of N-benzyl-2-[({2-[(2-fluorobenzyl)oxy]-1-naphthyl}methylene)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide on other systems and processes in the body are not well understood, which may limit its use in certain experiments.

Future Directions

There are a number of future directions for research on N-benzyl-2-[({2-[(2-fluorobenzyl)oxy]-1-naphthyl}methylene)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide. One area of interest is the development of new drugs that target the δ-opioid receptor, based on the structure of N-benzyl-2-[({2-[(2-fluorobenzyl)oxy]-1-naphthyl}methylene)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide. Another area of interest is the study of the effects of N-benzyl-2-[({2-[(2-fluorobenzyl)oxy]-1-naphthyl}methylene)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide on other systems and processes in the body, such as the immune system and cardiovascular system. Additionally, N-benzyl-2-[({2-[(2-fluorobenzyl)oxy]-1-naphthyl}methylene)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide may have potential as a therapeutic agent for the treatment of chronic pain, mood disorders, and addiction.

Synthesis Methods

N-benzyl-2-[({2-[(2-fluorobenzyl)oxy]-1-naphthyl}methylene)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide can be synthesized using a multi-step process that involves the coupling of various chemical intermediates. The synthesis of N-benzyl-2-[({2-[(2-fluorobenzyl)oxy]-1-naphthyl}methylene)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide is a complex process that requires expertise in organic chemistry and access to specialized equipment.

Scientific Research Applications

N-benzyl-2-[({2-[(2-fluorobenzyl)oxy]-1-naphthyl}methylene)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide has been used in a variety of scientific research applications, particularly in the field of neuroscience. It has been found to be a potent and selective antagonist of the δ-opioid receptor, which is involved in the regulation of pain, mood, and addiction. N-benzyl-2-[({2-[(2-fluorobenzyl)oxy]-1-naphthyl}methylene)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide has been used to study the role of the δ-opioid receptor in these processes, and to develop new drugs that target this receptor.